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Compound of Interest

Compound Name: Styrene acrylonitrile

Cat. No.: B1196111 Get Quote

In the selection of materials for electronic enclosures, both Styrene Acrylonitrile (SAN) and

Polycarbonate (PC) are prominent thermoplastic candidates, each offering a distinct profile of

properties. This guide provides an objective comparison of their performance characteristics,

supported by quantitative data and detailed experimental protocols, to aid researchers,

scientists, and drug development professionals in making informed material choices for their

specific applications.

Performance Data Summary
The following table summarizes the key performance indicators for Styrene Acrylonitrile and

Polycarbonate, offering a clear, quantitative comparison.
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Property
Styrene
Acrylonitrile (SAN)

Polycarbonate (PC)
ASTM/UL Test
Method

Mechanical

Izod Impact Strength

(Notched)
23 - 60 J/m[1] 140 - 440 J/m[1] ASTM D256

Tensile Strength 74 - 130 MPa[1] 66 - 160 MPa[1] ASTM D638

Flexural Modulus 3.8 - 13 GPa[1] 2.3 - 10 GPa[1] ASTM D790

Thermal

Heat Deflection

Temperature @ 1.8

MPa

80 - 100 °C 125 - 140 °C ASTM D648

Physical

Water Absorption (24

hrs)
~0.2%[2] ~0.15%[3] ASTM D570

Flammability

UL94 Flame Rating HB V-0 to V-2 UL 94

Economic

Approx. Cost $1.15 - $1.82 / kg[4] $1.90 - $3.10 / kg[5] -

Key Performance Comparison
Impact Resistance: Polycarbonate exhibits significantly higher impact strength compared to

Styrene Acrylonitrile, making it the preferred choice for enclosures that may be subjected to

physical shock or potential impact.[1] This superior toughness is a critical factor in protecting

sensitive electronic components.

Thermal Stability: Polycarbonate also demonstrates a higher heat deflection temperature,

indicating better dimensional stability and mechanical performance at elevated temperatures.

This is a crucial consideration for electronic devices that generate significant heat during

operation.
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Chemical Resistance: SAN generally offers good resistance to a range of chemicals.[6]

Polycarbonate is resistant to many oils, acids, and detergents but can be susceptible to

damage from certain organic solvents, and alkaline solutions.[7][8]

UV Resistance: While standard grades of both materials may have limited UV resistance, UV-

stabilized grades of Polycarbonate are readily available and recommended for outdoor

applications to prevent yellowing and degradation of mechanical properties.[9] SAN's UV

resistance is generally considered inferior to that of acrylic.[10]

Flammability: Polycarbonate typically offers better flame retardant properties, with many grades

achieving a UL94 V-0 or V-2 rating, meaning it will self-extinguish after ignition.[11][12][13][14]

Standard SAN has a UL94 HB rating, indicating it is slow-burning on a horizontal specimen.

Cost: Styrene Acrylonitrile is a more cost-effective option than Polycarbonate.[4][5] This can

be a significant factor in high-volume production where material cost is a primary driver.

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to ensure a

comprehensive understanding of the data presented.

ASTM D256: Izod Pendulum Impact Resistance of
Plastics
This test determines the impact resistance of a material by measuring the energy absorbed by

a notched specimen when struck by a swinging pendulum.

Specimen Preparation:

Test specimens are either injection molded or machined to standard dimensions, typically

63.5 mm x 12.7 mm x 3.2 mm.

A V-shaped notch is machined into the specimen to create a stress concentration point.

Procedure:
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The notched specimen is securely clamped in a vertical cantilevered position in the test

apparatus.

A pendulum of a specified weight is raised to a predetermined height and then released.

The pendulum swings down, striking and fracturing the specimen at the notch.

The energy absorbed by the specimen is calculated from the height to which the pendulum

swings after impact.

The result is expressed in Joules per meter (J/m) of notch width.

ASTM D638: Tensile Properties of Plastics
This method is used to determine the tensile properties of plastics, including tensile strength,

modulus of elasticity, and elongation.

Specimen Preparation:

Dumbbell-shaped specimens are either injection molded or machined from a sheet of the

material.

The dimensions of the specimen are standardized to ensure consistent results.

Procedure:

The specimen is mounted in the grips of a universal testing machine.

An extensometer is attached to the specimen to measure elongation.

A tensile load is applied to the specimen at a constant rate of crosshead movement until the

specimen fractures.

The force and elongation are continuously recorded throughout the test.

From this data, a stress-strain curve is generated, from which the tensile strength, modulus,

and elongation at break are determined.[4]
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ASTM D648: Deflection Temperature of Plastics Under
Flexural Load (HDT)
This test determines the temperature at which a plastic specimen deforms under a specified

load.

Specimen Preparation:

A rectangular test bar of specified dimensions is prepared.

Procedure:

The test specimen is placed on two supports in a three-point bending configuration.

A constant load, typically 0.455 MPa or 1.82 MPa, is applied to the center of the specimen.

The specimen is then immersed in a controlled temperature bath, and the temperature is

increased at a uniform rate of 2°C per minute.

The temperature at which the specimen deflects by a specified distance (typically 0.25 mm)

is recorded as the heat deflection temperature.

ASTM D570: Water Absorption of Plastics
This method determines the relative rate of water absorption by plastics when immersed in

water.

Procedure:

The test specimens are first dried in an oven and then weighed.[9]

The specimens are then immersed in distilled water at a specified temperature (e.g., 23°C)

for a set period (e.g., 24 hours).[9]

After immersion, the specimens are removed, patted dry with a lint-free cloth, and re-

weighed.[9]

The percentage increase in weight is calculated and reported as the water absorption.[9]
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UL 94: Flammability of Plastic Materials for Parts in
Devices and Appliances
This standard classifies plastics according to their burning characteristics. The vertical burn test

(V-0, V-1, V-2) is more stringent than the horizontal burn test (HB).

Vertical Burn Test Procedure (V-0, V-1, V-2):

A rectangular test specimen is held vertically by a clamp at its upper end.

A burner flame is applied to the lower end of the specimen for 10 seconds and then

removed.

The duration of flaming after the first flame application is recorded.

Immediately after the flaming of the specimen ceases, the flame is reapplied for another 10

seconds and then removed.

The duration of flaming and glowing after the second flame application is recorded.

A layer of cotton is placed below the specimen to determine if any dripping particles are

flaming.

The material is classified as V-0, V-1, or V-2 based on the flaming and glowing times and

whether the cotton is ignited by dripping particles.

Material Selection Pathway
The following diagram illustrates a simplified decision-making process for selecting between

Styrene Acrylonitrile and Polycarbonate for electronic enclosures based on key application

requirements.
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Caption: Material selection flowchart for electronic enclosures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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